Cas no 338758-69-3 (3-Chloro-5-(trifluoromethyl)picolinamide)

3-Chloro-5-(trifluoromethyl)picolinamide structure
338758-69-3 structure
Product Name:3-Chloro-5-(trifluoromethyl)picolinamide
CAS No:338758-69-3
MF:C7H4ClF3N2O
MW:224.567670822144
MDL:MFCD00231793
CID:1035082
PubChem ID:1478731
Update Time:2025-04-20

3-Chloro-5-(trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(trifluoromethyl)picolinamide
    • 3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXAMIDE
    • 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxamide
    • AC1LRWQD
    • Bionet2_001019
    • CTK7D3020
    • SureCN1719092
    • DTXSID60363148
    • 338758-69-3
    • HMS2631D20
    • DB-094220
    • CS-0451255
    • SCHEMBL1719092
    • 5G-018
    • CHEMBL1506940
    • MFCD00231793
    • AC-29094
    • AKOS015992966
    • SMR000333943
    • MLS000691900
    • HMS1366O07
    • MDL: MFCD00231793
    • Inchi: 1S/C7H4ClF3N2O/c8-4-1-3(7(9,10)11)2-13-5(4)6(12)14/h1-2H,(H2,12,14)
    • InChI Key: DVUFMZZZAYXFTB-UHFFFAOYSA-N
    • SMILES: ClC1C(C(N)=O)=NC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 223.9964249g/mol
  • Monoisotopic Mass: 223.9964249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.529
  • Boiling Point: 250 ºC
  • Flash Point: 105 ºC

3-Chloro-5-(trifluoromethyl)picolinamide Pricemore >>

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